Cas no 7464-45-1 (Benzoicacid, 4-methoxy-, 2-nitrophenyl ester)

7464-45-1 structure
Product name:Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
Benzoicacid, 4-methoxy-, 2-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-methoxy-, 2-nitrophenyl ester
- (2-nitrophenyl) 4-methoxybenzoate
- 2-nitrophenyl 4-methoxybenzoate
- 4-Methoxy-benzoesaeure-(2-nitro-phenylester)
- 4-methoxy-benzoic acid-(2-nitro-phenyl ester)
- AC1L844N
- Anissaeure-(2-nitro-phenylester)
- ARONIS003563
- Oprea1_191509
- p-Methoxybenzoesaeure-o-nitrophenylester
- STK097039
- NSC 404068
- NSC404068
- DTXSID90323472
- SR-01000256691
- NSC-404068
- AKOS000493184
- 7464-45-1
- SR-01000256691-1
-
- Inchi: InChI=1S/C14H11NO5/c1-19-11-8-6-10(7-9-11)14(16)20-13-5-3-2-4-12(13)15(17)18/h2-9H,1H3
- InChI Key: UYVDUQWRYPWKGD-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=CC=C2[N+](=O)[O-]
Computed Properties
- Exact Mass: 273.06373
- Monoisotopic Mass: 273.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 96-98 ºC
- Solubility: Insuluble (5.7E-3 g/L) (25 ºC),
- PSA: 78.67
Benzoicacid, 4-methoxy-, 2-nitrophenyl ester Related Literature
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2. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
7464-45-1 (Benzoicacid, 4-methoxy-, 2-nitrophenyl ester) Related Products
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- 959-22-8(4-Nitrophenyl benzoate)
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